![molecular formula C22H22N2O6S B2895413 N-(1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide CAS No. 946369-71-7](/img/structure/B2895413.png)
N-(1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Furan-2-carbonyl compounds are a class of organic compounds that contain a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . These compounds have been used as building blocks in the synthesis of various biologically active molecules .
Molecular Structure Analysis
The molecular structure of furan-2-carbonyl compounds is characterized by the presence of a furan ring attached to a carbonyl group . The exact structure of “N-(1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide” would require more specific information or computational chemistry techniques for accurate determination.
Chemical Reactions Analysis
Furan-2-carbonyl compounds can undergo a variety of chemical reactions, including addition-cyclization reactions with nitrogen nucleophiles, leading to the formation of a new series of heterocycles .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide” would depend on its specific molecular structure. Furan-2-carbonyl compounds, in general, are characterized by their aromaticity, reactivity with nucleophiles, and ability to form heterocycles .
Scientific Research Applications
Synthesis and Chemical Characterization
- Studies on similar compounds, such as tetrahydroquinoline and benzenesulfonamide derivatives, have primarily focused on synthesis, chemical characterization, and exploring potential interactions with biological targets. For example, the synthesis and X-ray characterization of tetrahydro-diepoxybenzo[de]isoquinoline derivatives highlight the importance of specific intermolecular interactions, like F⋯O interactions, which could be relevant to understanding the physical and chemical properties of N-(1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide (Grudova et al., 2020).
Potential Biological Interactions
- Isoquinolinesulfonamides have been investigated for their inhibitory effects on human carbonic anhydrases (hCAs), showcasing selectivity toward specific isozymes. The structural analysis of these compounds provides insights into designing selective inhibitors for therapeutic targets, suggesting potential biomedical research applications for structurally similar compounds (Mader et al., 2011).
Drug Design and Development
- The exploration of structural properties and inhibitor design based on benzenesulfonamide derivatives offers a foundation for developing new therapeutic agents. Research into compounds with a 4-(cycloalkylamino-1-carbonyl)benzenesulfonamide moiety has led to significant inhibition of hCA II and hCA VII, indicating the potential for designing isoform-selective inhibitors for various diseases (Buemi et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with proteins such asDisintegrin and metalloproteinase domain-containing protein 28 .
Biochemical Pathways
Furan-based compounds have been known to play a role in various biochemical processes, including thehypoxia-inducible factor (HIF) pathway , which facilitates adaptation to hypoxic and/or ischemic stress.
Pharmacokinetics
Similar compounds have been found to have varying degrees of absorption and distribution within the body . The metabolism and excretion of this compound would likely depend on its chemical structure and the specific enzymes present in the body.
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-2,4-dimethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O6S/c1-28-17-9-10-21(20(14-17)29-2)31(26,27)23-16-8-7-15-5-3-11-24(18(15)13-16)22(25)19-6-4-12-30-19/h4,6-10,12-14,23H,3,5,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNWXOHSOLPTTMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CO4)C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4-dimethoxybenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.